Cas no 866923-64-0 (1-(Mercaptomethyl)cyclopropaneacetonitrile)

1-(Mercaptomethyl)cyclopropaneacetonitrile structure

866923-64-0 structure

Product Name:1-(Mercaptomethyl)cyclopropaneacetonitrile

CAS No:866923-64-0

Molecular Formula:C₆H₉NS

Molecular Weight:127.207360029221

CID:718910

PubChem ID:9964091

1-(Mercaptomethyl)cyclopropaneacetonitrile Properties

Names and Identifiers

- Cyclopropaneacetonitrile,1-(mercaptomethyl)-
- 1-(mercaptomethyl)cyclopropane acetonitrile
- Thiomethyl Cyclopropyl Acetonitrile
- 2-[1-(sulfanylmethyl)cyclopropyl]acetonitrile
- Cyclopropaneacetonitrile, 1-(mercaptomethyl)-
- (1-Mercaptomethyl-cyclopropyl)-acetonitrile
- 2-(1-(Mercaptomethyl)cyclopropyl)acetonitrile
- InChIKey： OLWNQZQSMXQENR-UHFFFAOYSA-N
- Inchi： 1S/C6H9NS/c7-4-3-6(5-8)1-2-6/h8H,1-3,5H2
- SMILES： C1(CS)(CC#N)CC1

Computed Properties

Exact Mass: 127.04557046g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 127.04557046g/mol
Heavy Atom Count: 8
Complexity: 129
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 24.8Å²

Experimental Properties

Boiling Point: 248.6±13.0 °C(Predicted)
pka: 10.41±0.10(Predicted)
Density: 1.080±0.06 g/cm3(Predicted)

1-(Mercaptomethyl)cyclopropaneacetonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	M253575-100mg	1-(Mercaptomethyl)cyclopropaneacetonitrile	866923-64-0		100mg	$236.00	2023-05-18

1-(Mercaptomethyl)cyclopropaneacetonitrile Related Literature

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9. Measurements of dynamic forces between drops with the AFM: novel considerations in comparisons between experiment and theory

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10. One-pot synthesis of ultrastable pentanuclear alkylzinc complexes†

Hana Bunzen,Maciej Grzywa,Andreas Kalytta-Mewes,Dirk Volkmer Dalton Trans., 2017,46, 2618-2625

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